2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[4-(4-methylphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C20H20N6OS2/c1-14-5-7-15(8-6-14)26-17(12-16-4-3-10-25(16)2)23-24-20(26)29-13-18(27)22-19-21-9-11-28-19/h3-11H,12-13H2,1-2H3,(H,21,22,27)
• InChI Key: SFZPZUDSWXPWDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CC4=CC=CN4C
• Molecular Formula: C20H20N6OS2
• Molecular Weight: 424.5 g/mol

Description

2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H20N6OS2 and its molecular weight is 424.54. The purity is usually 95%.
BenchChem offers high-quality 2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-((1-methyl-1H-pyrrol-2-yl)methyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Insecticidal Assessment

Heterocyclic compounds incorporating thiadiazole moieties have been synthesized and assessed for their insecticidal properties, particularly against the cotton leafworm, Spodoptera littoralis. These compounds, derived from versatile precursors like 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, demonstrate the potential of heterocyclic chemistry in developing new insecticidal agents (Fadda et al., 2017).

Antimicrobial Activity

Research on novel heterocycles also includes their synthesis for antimicrobial applications. Compounds synthesized from 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide have shown promising antimicrobial properties, indicating the utility of such chemical structures in combating microbial resistance (Bondock et al., 2008).

Antioxidant Activity

The synthesis of amidomethane sulfonyl-linked bis heterocycles has been explored, with certain derivatives exhibiting excellent antioxidant activity. This suggests potential applications in fields where oxidative stress is a concern, such as in the prevention of certain diseases or in the stabilization of sensitive materials (Talapuru et al., 2014).

Anticancer Research

Similarly, compounds synthesized from heterocyclic precursors have been evaluated for their anticancer activity. This includes the study of sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles, which demonstrates the potential of such molecular structures in the development of new anticancer agents (Evren et al., 2019).